Cas no 896284-56-3 (N'-(4-chlorophenyl)-N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide)

• Product Name: N'-(4-chlorophenyl)-N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• CAS No: 896284-56-3
• MF: C₂₁H₂₄ClN₃O₄S
• MW: 449.950963020325
• CID: 6604871
• PubChem ID: 18574898
• Update Time: 2025-10-28

N'-(4-chlorophenyl)-N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-chlorophenyl)-N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide
• Ethanediamide, N1-(4-chlorophenyl)-N2-[[1-[(2,5-dimethylphenyl)sulfonyl]-2-pyrrolidinyl]methyl]-
• N'-(4-chlorophenyl)-N-[[1-(2,5-dimethylphenyl)sulfonylpyrrolidin-2-yl]methyl]oxamide
• N1-(4-chlorophenyl)-N2-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)oxalamide
• 896284-56-3
• SR-01000023479-1
• AKOS024661853
• SR-01000023479
• F2574-0529
• N'-(4-chlorophenyl)-N-{[1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-yl]methyl}ethanediamide

• Inchi： 1S/C21H24ClN3O4S/c1-14-5-6-15(2)19(12-14)30(28,29)25-11-3-4-18(25)13-23-20(26)21(27)24-17-9-7-16(22)8-10-17/h5-10,12,18H,3-4,11,13H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key： PWZXFSFVKNLJNL-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)C(NCC1CCCN1S(C1=CC(C)=CC=C1C)(=O)=O)=O

Computed Properties

• Exact Mass: 449.1176051g/mol
• Monoisotopic Mass: 449.1176051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• pka: 10.76±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(4-chlorophenyl)-N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide

N'-(4-chlorophenyl)-N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide

N'-(4-chlorophenyl)-N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No: 896284-56-3) is a complex organic compound with a diverse range of applications in the fields of chemistry and materials science. This compound is characterized by its intricate molecular structure, which includes a pyrrolidine ring, a sulfonyl group, and an ethanediamide moiety. The presence of these functional groups imparts unique chemical properties, making it a valuable compound for various research and industrial purposes.

The synthesis of N'-(4-chlorophenyl)-N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. Recent studies have highlighted the importance of optimizing reaction conditions to enhance yield and purity. Researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the production process, ensuring scalability for industrial applications.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. The sulfonyl group in the molecule acts as a strong electron-withdrawing group, which can be exploited in the development of high-performance polymers and composites. For instance, studies have shown that incorporating this compound into polymeric matrices can significantly improve thermal stability and mechanical strength, making it suitable for aerospace and automotive industries.

In addition to its material science applications, N'-(4-chlorophenyl)-N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide has garnered attention in the field of catalysis. Its ability to act as a ligand in transition metal complexes has been explored for use in asymmetric catalysis and hydrogenation reactions. Recent breakthroughs have demonstrated its effectiveness in facilitating enantioselective reactions, which are critical for the production of chiral pharmaceuticals.

The compound's ethanediamide moiety also contributes to its versatility. This functional group is known for its ability to form coordination bonds with metal ions, making it a potential candidate for metal-organic frameworks (MOFs) and coordination polymers. Researchers have investigated its role in constructing porous materials with high surface areas, which can be utilized in gas storage and separation technologies.

From an environmental perspective, N'-(4-chlorophenyl)-N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide has been studied for its biodegradability and eco-friendly properties. Recent eco-toxicological assessments have indicated that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, making it a safer alternative in certain industrial processes.

In conclusion, N'-(4-chlorophenyl)-N-{1-(2,5-dimethylbenzenesulfonyl)pyrrolidin-2-ylmethyl}ethanediamide (CAS No: 896284-56-3) is a multifaceted compound with significant potential across various scientific domains. Its unique molecular structure enables diverse applications in materials science, catalysis, and environmental chemistry. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing technological innovations.